![molecular formula C12H20F3NO B1439184 N-[4-(trifluoromethyl)cyclohexyl]oxan-4-amine CAS No. 1157959-42-6](/img/structure/B1439184.png)
N-[4-(trifluoromethyl)cyclohexyl]oxan-4-amine
Overview
Description
“N-[4-(trifluoromethyl)cyclohexyl]oxan-4-amine” is a novel chemical compound with the CAS Number: 1157959-42-6 . It is also known as PCP-OXA. The compound has a molecular weight of 251.29 . It is stored at room temperature and is available in liquid form .
Molecular Structure Analysis
The IUPAC name of the compound is "N-[4-(trifluoromethyl)cyclohexyl]tetrahydro-2H-pyran-4-amine" . The InChI code is "1S/C12H20F3NO/c13-12(14,15)9-1-3-10(4-2-9)16-11-5-7-17-8-6-11/h9-11,16H,1-8H2" . This information can be used to generate a 3D structure of the molecule using appropriate software.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 251.29 . More specific physical and chemical properties such as boiling point, melting point, and solubility are not available in the search results.Scientific Research Applications
Structural and Reactivity Studies
These compounds are also vital in understanding structural properties and reactivity in organic chemistry. Their unique structures, often involving cyclohexyl or bicyclic skeletons, allow for studies on atomic interactions and molecular distortions due to repulsion or intramolecular forces. The structural analysis provides insights into donor-acceptor interactions within molecules, which is fundamental in the field of chemistry (Weber, Morgenstern, Hegetschweiler & Schmalle, 2001).
Synthesis and Catalysis
These compounds serve as intermediates in the synthesis of other complex organic molecules. Their reactivity has been harnessed in various synthetic procedures, including the preparation of guanidines and imidazo[1,2-a]pyridin-3-amine derivatives, showcasing their versatility in organic synthesis. Additionally, they are used as ligands or catalysts in different chemical reactions, highlighting their importance in catalysis and material science (Ghorbani‐Vaghei & Amiri, 2014).
Material Science and Polymer Chemistry
In material science and polymer chemistry, these compounds are integral in the synthesis of organosoluble polyimides, exhibiting remarkable solubility and thermal stability. This is crucial for the development of materials with specific electrical and mechanical properties, finding applications in electronics and advanced materials science (Yang, Su & Hsiao, 2004).
Safety and Hazards
The compound is classified under GHS07 and has the hazard statement H302 . Precautionary statements include P301 + P312 + P330 . This suggests that the compound may be harmful if swallowed and that in case of ingestion, medical advice should be sought if feeling unwell, and the mouth should be rinsed .
Properties
IUPAC Name |
N-[4-(trifluoromethyl)cyclohexyl]oxan-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20F3NO/c13-12(14,15)9-1-3-10(4-2-9)16-11-5-7-17-8-6-11/h9-11,16H,1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCDWGFHHTMWYTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C(F)(F)F)NC2CCOCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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